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Compound of Interest

Compound Name: (-)-Metazocine

Cat. No.: B10795251 Get Quote

IMMEDIATE SAFETY AND LOGISTICAL INFORMATION

The proper disposal of (-)-Metazocine, a DEA Schedule II controlled substance, is a critical

component of laboratory safety and regulatory compliance. Due to its high potential for abuse

and strict regulation by the Drug Enforcement Administration (DEA), disposal procedures must

be meticulously followed to ensure safety, prevent diversion, and adhere to federal and state

laws. This guide provides a step-by-step operational plan for researchers, scientists, and drug

development professionals.

Pre-Disposal Safety and Handling
Before initiating any disposal procedures, it is imperative to handle (-)-Metazocine with

appropriate safety measures. While a specific Safety Data Sheet (SDS) for (-)-Metazocine is

not readily available, data from the structurally related compound Pentazocine suggests that

the substance may be harmful if swallowed.[1][2][3]

Personal Protective Equipment (PPE):

Gloves: Wear appropriate chemical-resistant gloves.

Eye Protection: Use safety glasses or goggles.

Lab Coat: A standard lab coat should be worn.

Handling:
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Handle the substance in a well-ventilated area to minimize the risk of inhalation.

Avoid generating dust if handling a solid form.

In the event of a spill, contain the material to prevent it from entering sewers or waterways.

[1][3] Recoverable spilled material that cannot be used due to contamination must be

collected and disposed of as a controlled substance.[4]

Regulatory Framework for Disposal
The disposal of (-)-Metazocine is governed by the DEA's regulations for Schedule II controlled

substances. The primary and mandated method of disposal for expired, unwanted, or unusable

(-)-Metazocine from a DEA registrant's inventory is through a DEA-registered reverse

distributor.[4][5][6][7][8] On-site chemical neutralization or destruction is generally not permitted

without specific DEA authorization. The goal is to render the substance "non-retrievable," a

standard that is typically met through incineration by a licensed facility.[8]

Quantitative and Regulatory Data Summary
For quick reference, the following table summarizes key identifying and regulatory information

for (-)-Metazocine.
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Property Value Source

Chemical Name

(2R,6R,11R)-1,2,3,4,5,6-

hexahydro-3,6,11-trimethyl-

2,6-methano-3-benzazocin-8-

ol

PubChem

CAS Number 21286-60-2 [9]

Molecular Formula C₁₅H₂₁NO [9]

DEA Schedule Schedule II [10]

DEA Code Number 9240 [10]

Disposal Method
Transfer to a DEA-Registered

Reverse Distributor
[5][6][7]

Required Transfer Form DEA Form 222 [5][8][11][12]

Step-by-Step Disposal Protocol
The following protocol outlines the necessary steps for the compliant disposal of (-)-
Metazocine from a research laboratory.

Materials Required:

Inventory of (-)-Metazocine to be disposed of.

DEA Form 222 (for transfer to the reverse distributor).[5][11][12]

Secure packaging materials.

Permanent marker for labeling.

Controlled substance usage and disposal logs.

Methodology:

Step 1: Segregation and Inventory of Unwanted Material
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Identify all expired, unwanted, or unusable quantities of (-)-Metazocine.

Segregate these materials from the active inventory to prevent accidental use. Clearly label

the container as "EXPIRED - TO BE DISPOSED."[13]

Maintain the segregated substances in a securely locked cabinet or safe, compliant with

DEA storage requirements for Schedule II substances, until they are transferred.[4]

Accurately document the exact quantities of (-)-Metazocine designated for disposal in your

laboratory's controlled substance records.

Step 2: Engage a DEA-Registered Reverse Distributor

Contact your institution's Environmental Health and Safety (EHS) department.[4][14] They

will typically have an established relationship with an approved reverse distributor and can

facilitate the process.[4][14]

If your institution does not have a designated provider, you will need to select a DEA-

registered reverse distributor. The DEA maintains lists of registered entities.[5][6][15]

The reverse distributor will provide instructions on their specific procedures, costs, and

scheduling for the pickup or shipment of the controlled substances.[5][16]

Step 3: Documentation and Transfer

The transfer of a Schedule II substance like (-)-Metazocine to a reverse distributor requires

the use of a DEA Form 222.[5][8][11][12]

The reverse distributor will typically initiate the DEA Form 222, which you (the DEA

registrant) will need to complete and sign.[8]

Follow the instructions on the form precisely. Each item must be listed on its own line. Make

a copy of the completed form for your records before sending the original to the supplier (in

this case, the reverse distributor).[12]

Maintain all records of the transfer for a minimum of two years, though institutional policies

may require a longer retention period.[13]
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Step 4: Packaging and Shipment/Pickup

Package the (-)-Metazocine for disposal according to the reverse distributor's instructions

and Department of Transportation (DOT) regulations.

The reverse distributor will either arrange for a secure pickup from your registered location or

provide you with the necessary materials and instructions for a compliant mail-back service.

[5][7]

Step 5: Final Record Keeping

Once the reverse distributor has destroyed the (-)-Metazocine, they will provide you with a

Certificate of Destruction.[6][11] This document serves as proof of compliant disposal.

The reverse distributor is responsible for submitting a DEA Form 41 (Registrants Inventory of

Drugs Surrendered) to the DEA upon destruction of the substance.[5][8]

File the Certificate of Destruction and your copy of the DEA Form 222 with your controlled

substance records.[11]

Disposal Workflow Diagram
The following diagram illustrates the decision-making and logistical workflow for the proper

disposal of (-)-Metazocine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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